Cas no 473537-38-1 (Tert-butyl (4-cyano-5-fluoro-2-nitrophenyl)carbamate)

• Product Name: Tert-butyl (4-cyano-5-fluoro-2-nitrophenyl)carbamate
• CAS No: 473537-38-1
• MF: C₁₂H₁₂FN₃O₄
• MW: 281.2398
• MDL: MFCD31695792
• CID: 4650306
• Update Time: 2020-02-26

Tert-butyl (4-cyano-5-fluoro-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-cyano-5-fluoro-2-nitrophenyl)carbamate
• 4-(Boc-amino)-2-fluoro-5-nitrobenzonitrile
• UZERPUAWQOHXES-UHFFFAOYSA-N
• SY236886
• (4-Cyano-5-fluoro-2-nitro-phenyl)-carbamic acid tert-butyl ester
• Tert-butyl (4-cyano-5-fluoro-2-nitrophenyl)carbamate

• MDL： MFCD31695792
• Inchi： 1S/C12H12FN3O4/c1-12(2,3)20-11(17)15-9-5-8(13)7(6-14)4-10(9)16(18)19/h4-5H,1-3H3,(H,15,17)
• InChI Key： UZERPUAWQOHXES-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C([H])C(=C(C=1[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 434
• Topological Polar Surface Area: 108